Cas no 432543-89-0 (Iso Desloratadine Hydrochloride)

• Product Name: Iso Desloratadine Hydrochloride
• CAS No: 432543-89-0
• MF: C₁₉H₁₉ClN₂
• MW: 310.820563554764
• CID: 1061452
• PubChem ID: 18715159
• Update Time: 2025-08-05

Iso Desloratadine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Iso Desloratadine Hydrochloride
• ISO DESLORATADINE
• 13-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaene
• 5H-Benzo(5,6)cyclohepta(1,2-b)pyridine, 8-chloro-6,11-dihydro-11-(1,2,3,6-tetrahydro-4-pyridinyl)-
• 8-Chloro-6,11-dihydro-11-(1,2,3,6-tetrahydro-4-pyridinyl)-5H-benzo(5,6)cyclohepta(1,2-b)pyridine
• 13-CHLORO-2-(1,2,3,6-TETRAHYDROPYRIDIN-4-YL)-4-AZATRICYCLO[9.4.0.0(3),?]PENTADECA-1(15),3(8),4,6,11,13-HEXAENE
• J-011724
• DFV2D34WTY
• 432543-89-0
• 5H-Benzo[5,6]cyclohepta[1,2-b]pyridine, 8-chloro-6,11-dihydro-11-(1,2,3,6-tetrahydro-4-pyridinyl)-
• 8-Chloro-6,11-dihydro-11-(1,2,3,6-tetrahydro-4-pyridinyl-5H-benzo[5,6]cyclohepta[1,2-b]pyridine Monohydrochloride
• SCHEMBL13188970
• 8-Chloro-6,11-dihydro-11-(1,2,3,6-tetrahydro-4-pyridinyl)-5H-benzo[5,6]cyclohepta[1,2-b]pyridine
• UNII-DFV2D34WTY
• AKOS030255572
• 8-Chloro-6,11-dihydro-11-(1,2,3,6-tetrahydro-4-pyridinyl)-5H-benzo[5,6]cyclohepta[1,2-b]pyridine; (11RS)-8-chloro-11-(1,2,3,6-tetrahydropyridin-4-yl)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine; Desloratadine Imp. B (EP)
• 5H-Benzo[5,6]cyclohepta[1,2-b]pyridine,8-chloro-6,11-dihydro-11-(1,2,3,6-tetrahydro-4-pyridinyl)-
• 183198-49-4
• G87541
• Desloratadine EP Impurity B

• Inchi： 1S/C19H19ClN2/c20-16-5-6-17-15(12-16)4-3-14-2-1-9-22-19(14)18(17)13-7-10-21-11-8-13/h1-2,5-7,9,12,18,21H,3-4,8,10-11H2
• InChI Key： ADSCCBORDDPTRQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CCC1=CC=CN=C1C2C1=CCNCC1

Computed Properties

• Exact Mass: 310.1236763g/mol
• Monoisotopic Mass: 310.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 24.9Ų

Additional information on Iso Desloratadine Hydrochloride

Professional Introduction to Iso Desloratadine Hydrochloride (CAS No. 432543-89-0)

Iso Desloratadine Hydrochloride (CAS No. 432543-89-0) is a pharmacologically active compound that has garnered significant attention in the field of medicinal chemistry and drug development. This compound is a derivative of desloratadine, a well-known second-generation antihistamine, and represents an advanced version with enhanced pharmacokinetic properties. The CAS number 432543-89-0 uniquely identifies this compound in chemical databases, ensuring precise reference and research tracking.

The development of Iso Desloratadine Hydrochloride was driven by the need to improve upon the limitations of traditional antihistamines. Unlike first-generation antihistamines, which are often associated with sedation and other side effects, desloratadine and its derivatives like Iso Desloratadine Hydrochloride offer improved selectivity for the histamine H1 receptor. This selectivity minimizes adverse effects while maintaining potent antihistaminic activity. Recent studies have highlighted the compound's potential in treating allergic conditions such as seasonal allergies, chronic urticaria, and other immune-mediated disorders.

One of the key advancements in Iso Desloratadine Hydrochloride lies in its pharmacokinetic profile. Research has demonstrated that this compound exhibits optimal bioavailability and a prolonged half-life, allowing for once-daily dosing regimens. This feature enhances patient compliance and simplifies treatment regimens. Additionally, its metabolism pathways have been extensively studied, revealing efficient clearance through hepatic enzymes without significant accumulation in the body.

The synthesis of Iso Desloratadine Hydrochloride involves a multi-step process that ensures high purity and stability. Modern synthetic methodologies have been employed to optimize yield and minimize impurities, making it suitable for large-scale production in pharmaceutical settings. The compound's chemical structure has been thoroughly characterized using advanced spectroscopic techniques, confirming its identity and structural integrity.

Recent clinical trials have further validated the efficacy and safety of Iso Desloratadine Hydrochloride. These studies have demonstrated significant reductions in histamine-induced symptoms with minimal side effects compared to conventional antihistamines. Furthermore, comparative analyses with other second-generation antihistamines have highlighted its superior efficacy in certain patient populations, particularly those with refractory allergic conditions.

In terms of therapeutic applications, Iso Desloratadine Hydrochloride holds promise not only for treating allergies but also for exploring its potential in other inflammatory conditions. Emerging research suggests that this compound may modulate additional immune pathways beyond histamine receptor antagonism, opening new avenues for its use in autoimmune diseases and chronic inflammation.

The development of Iso Desloratadine Hydrochloride also underscores the importance of continuous innovation in drug design. By leveraging computational chemistry tools and predictive modeling, researchers have been able to refine the compound's properties to enhance its therapeutic index. These advancements highlight the synergy between theoretical modeling and experimental validation in modern drug discovery.

From an environmental standpoint, the synthesis and disposal of Iso Desloratadine Hydrochloride have been designed with sustainability in mind. Green chemistry principles have been incorporated into its manufacturing process to minimize waste and reduce ecological impact.

In conclusion, Iso Desloratadine Hydrochloride (CAS No. 432543-89-0) represents a significant advancement in antihistamine therapy. Its unique pharmacological properties, coupled with cutting-edge research findings, position it as a promising candidate for addressing unmet medical needs in allergy treatment and beyond.